N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C13H13ClN4O3/c1-8-3-4-10(6-11(8)14)15-13(19)7-17-9(2)5-12(16-17)18(20)21/h3-6H,7H2,1-2H3,(H,15,19)
• InChI Key: DSMARNSSVLVUAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=CC(=N2)[N+](=O)[O-])C)Cl
• Molecular Formula: C13H13ClN4O3
• Molecular Weight: 308.72 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, also known as CMNPA, is a chemical compound that has been widely studied for its potential applications in scientific research. This molecule has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. Specifically, N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain. Additionally, N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has a range of biochemical and physiological effects that make it a promising candidate for further investigation. In addition to its anti-inflammatory and analgesic effects, N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been shown to have antitumor, anticonvulsant, and antidiabetic effects. Additionally, N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide for lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide is relatively easy to synthesize, making it a cost-effective option for research purposes. However, one limitation of N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are many future directions for research on N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide. One area of focus could be on further investigating its potential as a cancer treatment, including in vivo studies to assess its efficacy and safety. Additionally, further research could be done to explore the mechanisms of action of N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide, which could provide insight into its potential therapeutic applications. Finally, research could be done to explore the potential of N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide in combination with other drugs or therapies, which could enhance its therapeutic effects.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research is in the field of cancer treatment. N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for further investigation as a cancer treatment. Additionally, N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.